Cas no 495376-13-1 (1-(1-Adamantyl)-3-[(4-methylphenyl)methyl]urea)

• Product Name: 1-(1-Adamantyl)-3-[(4-methylphenyl)methyl]urea
• CAS No: 495376-13-1
• MF: C₁₉H₂₆N₂O
• MW: 298.422544956207
• CID: 2620187
• PubChem ID: 5237347
• Update Time: 2025-04-21

1-(1-Adamantyl)-3-[(4-methylphenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• SMR000227424
• MLS000702225
• AKOS003794431
• HMS2534J14
• N-(1-adamantyl)-N'-(4-methylbenzyl)urea
• CCG-356603
• AK-968/15604687
• CHEMBL1331560
• DTXSID70412277
• 1-(4-methylbenzyl)-3-tricyclo[3.3.1.1~3,7~]dec-1-ylurea
• Oprea1_529533
• STK959842
• 495376-13-1
• 1-(1-Adamantyl)-3-[(4-methylphenyl)methyl]urea

• Inchi： 1S/C19H26N2O/c1-13-2-4-14(5-3-13)12-20-18(22)21-19-9-15-6-16(10-19)8-17(7-15)11-19/h2-5,15-17H,6-12H2,1H3,(H2,20,21,22)
• InChI Key： VXYPRGSATSUCOZ-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(C)=CC=1)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 298.204513457Da
• Monoisotopic Mass: 298.204513457Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų